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4-Benzoyl-3-methylpiperazin-2-

one

Cat. No.: B2867644 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the synthesis of 4-Benzoyl-3-methylpiperazin-
2-one, a heterocyclic compound of interest in medicinal chemistry and drug discovery. The

synthesis is presented as a two-step process commencing with the formation of the 3-

methylpiperazin-2-one scaffold, followed by N-benzoylation. This protocol is based on

established chemical principles for the synthesis of related piperazinone derivatives.

Introduction
Piperazin-2-one scaffolds are prevalent structural motifs in a variety of biologically active

compounds and approved pharmaceuticals.[1] Their rigid conformation and the presence of

multiple functionalization points make them versatile building blocks in drug design. The

introduction of a methyl group at the 3-position creates a chiral center, which can be crucial for

stereospecific interactions with biological targets. Subsequent acylation at the N4 position, in

this case with a benzoyl group, further diversifies the structure for structure-activity relationship

(SAR) studies. This protocol outlines a practical approach for the laboratory-scale synthesis of

4-Benzoyl-3-methylpiperazin-2-one.

Chemical Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b2867644?utm_src=pdf-interest
https://www.benchchem.com/product/b2867644?utm_src=pdf-body
https://www.benchchem.com/product/b2867644?utm_src=pdf-body
https://www.benchchem.com/product/b1590091
https://www.benchchem.com/product/b2867644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2867644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key chemical properties for the target compound is presented below.

Property Value Reference

Molecular Formula C₁₂H₁₄N₂O₂ [2]

Molecular Weight 218.25 g/mol [2]

Monoisotopic Mass 218.10553 Da [2]

Predicted XlogP 0.9 [2]

SMILES
CC1C(=O)NCCN1C(=O)C2=C

C=CC=C2
[2]

InChI Key
WOPYVIDWKPDYRZ-

UHFFFAOYSA-N
[2]

Synthesis Pathway Overview
The synthesis of 4-Benzoyl-3-methylpiperazin-2-one is proposed via a two-step sequence.

The first step involves the synthesis of the key intermediate, (rac)-3-methylpiperazin-2-one,

through the reductive amination of N-Cbz-aminoacetaldehyde with alanine methyl ester,

followed by deprotection and spontaneous intramolecular cyclization. The second step is the

selective N-benzoylation of the resulting piperazinone.
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Step 1: Synthesis of 3-Methylpiperazin-2-one

Step 2: N-Benzoylation

Alanine Methyl Ester

Reductive Amination
(Sodium Triacetoxyborohydride)

N-Cbz-aminoacetaldehyde

Protected Intermediate

Formation of
C-N bond

Hydrogenolysis (Pd/C, H₂)

Deprotection &
Cyclization

(rac)-3-Methylpiperazin-2-one

Acylation

Intermediate

Benzoyl Chloride Base (e.g., Triethylamine)

4-Benzoyl-3-methylpiperazin-2-one

Final Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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